Cas no 2229588-64-9 (tert-butyl N-{3-amino-2-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropyl}carbamate
• CAS No: 2229588-64-9
• MF: C₁₇H₂₇F₂N₃O₂
• MW: 343.411991357803
• CID: 5894550
• PubChem ID: 165524144
• Update Time: 2025-05-19

tert-butyl N-{3-amino-2-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropyl}carbamate
• EN300-1900203
• tert-butyl N-{3-amino-2-[2-(dimethylamino)-3,4-difluorophenyl]-2-methylpropyl}carbamate
• 2229588-64-9

• Inchi： 1S/C17H27F2N3O2/c1-16(2,3)24-15(23)21-10-17(4,9-20)11-7-8-12(18)13(19)14(11)22(5)6/h7-8H,9-10,20H2,1-6H3,(H,21,23)
• InChI Key： NPYXMMQBJOIIJX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)C(C)(CN)CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 343.20713344g/mol
• Monoisotopic Mass: 343.20713344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl N-{3-amino-2-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropyl}carbamate

tert-butyl N-{3-amino-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropyl}carbamate (CAS No. 2229588-64-9): A Comprehensive Overview

tert-butyl N-{3-amino-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropyl}carbamate (CAS No. 2229588-64-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBDAC, is characterized by its unique structural features, which include a tert-butyl carbamate group, an amino functional group, and a substituted phenyl ring with dimethylamino and difluoro substituents. These structural elements contribute to its potential therapeutic applications and biological activities.

The tert-butyl carbamate group in TBDAC plays a crucial role in modulating the compound's stability and reactivity. This group is known for its ability to protect amino groups during synthetic processes, making it an essential component in the synthesis of complex peptides and proteins. The presence of the tert-butyl carbamate group also enhances the compound's solubility and bioavailability, which are critical factors in drug design and development.

The 3-amino-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropyl moiety is another key structural feature of TBDAC. The dimethylamino group imparts basicity to the molecule, which can influence its interactions with biological targets such as enzymes and receptors. The difluoro substitution on the phenyl ring enhances the compound's lipophilicity and can affect its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The methyl substitution on the propyl chain further contributes to the overall stability and conformational flexibility of the molecule.

Recent studies have highlighted the potential of TBDAC in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural features can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. By targeting these systems, TBDAC may offer new avenues for treating conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, TBDAC has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Studies have demonstrated that compounds with similar structures can inhibit pro-inflammatory cytokines and reduce oxidative stress, suggesting that TBDAC may have therapeutic benefits in these conditions.

The pharmacological profile of TBDAC has been further explored through preclinical studies. In vitro assays have shown that TBDAC exhibits potent activity against various enzyme targets, including monoamine oxidase (MAO) and cyclooxygenase (COX). These enzymes are involved in the breakdown of neurotransmitters and the production of inflammatory mediators, respectively. By inhibiting these enzymes, TBDAC can potentially reduce neurodegeneration and inflammation.

Clinical trials are currently underway to evaluate the safety and efficacy of TBDAC in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings suggest that TBDAC has a favorable safety profile and may be suitable for further clinical development.

The synthesis of TBDAC involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically begins with the preparation of the substituted phenyl ring using fluorination reactions followed by alkylation to introduce the dimethylamino group. The amino functional group is then protected using tert-butyl carbamate chemistry before undergoing further modifications to form the final product. This multi-step synthesis requires precise control over reaction conditions to achieve the desired product with minimal side reactions.

In conclusion, tert-butyl N-{3-amino-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropyl}carbamate (CAS No. 2229588-64-9) represents a promising compound with diverse therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in areas such as neurological disorders and inflammatory diseases. As ongoing studies continue to uncover its full range of biological activities and mechanisms of action, TBDAC may emerge as a valuable tool in modern medicine.